Cas no 88563-54-6 (Benzene, 4-(1-chloroethyl)-1-methoxy-2-nitro-)

Benzene, 4-(1-chloroethyl)-1-methoxy-2-nitro- structure
88563-54-6 structure
Product Name:Benzene, 4-(1-chloroethyl)-1-methoxy-2-nitro-
CAS No:88563-54-6
MF:C9H10ClNO3
MW:215.633601665497
CID:628564
PubChem ID:71318770
Update Time:2025-04-19

Benzene, 4-(1-chloroethyl)-1-methoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-(1-chloroethyl)-1-methoxy-2-nitro-
    • 4-(1-chloroethyl)-1-methoxy-2-nitrobenzene
    • DTXSID40748838
    • 88563-54-6
    • Inchi: 1S/C9H10ClNO3/c1-6(10)7-3-4-9(14-2)8(5-7)11(12)13/h3-6H,1-2H3
    • InChI Key: QNXVBTKVPNDGIW-UHFFFAOYSA-N
    • SMILES: ClC(C)C1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 215.0349209g/mol
  • Monoisotopic Mass: 215.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55Ų
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